1,2,3,4-Tetrahydronaphthalen-2-yl [1,2,4]triazolo[4,3-a]pyridine-6-carboxylate

• IUPAC Name: 1,2,3,4-tetrahydronaphthalen-2-yl [1,2,4]triazolo[4,3-a]pyridine-6-carboxylate
• InChI: InChI=1S/C17H15N3O2/c21-17(14-6-8-16-19-18-11-20(16)10-14)22-15-7-5-12-3-1-2-4-13(12)9-15/h1-4,6,8,10-11,15H,5,7,9H2
• InChI Key: QAVMQCXNDMJHNV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2CC1OC(=O)C3=CN4C=NN=C4C=C3
• Molecular Formula: C17H15N3O2
• Molecular Weight: 293.32 g/mol

Description

1,2,3,4-Tetrahydronaphthalen-2-yl [1,2,4]triazolo[4,3-a]pyridine-6-carboxylate is a chemical compound that has attracted significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1,2,3,4-Tetrahydronaphthalen-2-yl [1,2,4]triazolo[4,3-a]pyridine-6-carboxylate involves the inhibition of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are involved in the production of inflammatory mediators. It also acts on the opioid receptors, which are involved in the modulation of pain perception.
Biochemical and Physiological Effects:
1,2,3,4-Tetrahydronaphthalen-2-yl [1,2,4]triazolo[4,3-a]pyridine-6-carboxylate has been found to exhibit significant biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). It also reduces the production of prostaglandins, which are involved in the inflammatory process. In addition, it has been found to modulate the activity of neurotransmitters, such as serotonin and dopamine, which are involved in the regulation of pain perception.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1,2,3,4-Tetrahydronaphthalen-2-yl [1,2,4]triazolo[4,3-a]pyridine-6-carboxylate in lab experiments is its potent anti-inflammatory and analgesic properties. It is also relatively easy to synthesize and purify, which makes it a cost-effective option for scientific research. However, one of the limitations of using this compound is its potential toxicity, which requires careful handling and monitoring during experiments.

Future Directions

There are several future directions for the scientific research of 1,2,3,4-Tetrahydronaphthalen-2-yl [1,2,4]triazolo[4,3-a]pyridine-6-carboxylate. One potential direction is the investigation of its potential use as an anti-cancer agent, as it has shown promising cytotoxic effects on cancer cells. Another potential direction is the development of novel derivatives of this compound with improved potency and selectivity. Additionally, further studies are needed to elucidate the precise mechanism of action of this compound and its potential applications in various fields of scientific research.
Conclusion:
In conclusion, 1,2,3,4-Tetrahydronaphthalen-2-yl [1,2,4]triazolo[4,3-a]pyridine-6-carboxylate is a chemical compound that has attracted significant attention in scientific research due to its potential applications in various fields. Its potent anti-inflammatory and analgesic properties, as well as its potential use as an anti-cancer agent, make it a promising option for further investigation. However, its potential toxicity requires careful handling and monitoring during experiments. Further studies are needed to elucidate the precise mechanism of action of this compound and its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of 1,2,3,4-Tetrahydronaphthalen-2-yl [1,2,4]triazolo[4,3-a]pyridine-6-carboxylate involves a multi-step process that includes the reaction of naphthalene with hydrazine hydrate, followed by the reaction with ethyl acetoacetate and pyridine-2-carboxylic acid. The final product is obtained after purification and isolation using column chromatography.

Scientific Research Applications

1,2,3,4-Tetrahydronaphthalen-2-yl [1,2,4]triazolo[4,3-a]pyridine-6-carboxylate has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant anti-inflammatory, analgesic, and anti-nociceptive properties. It has also been investigated for its potential use as an anti-cancer agent, as it has been found to exhibit cytotoxic effects on cancer cells.